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Compound of Interest

Compound Name: Homo Sildenafil-d5

Cat. No.: B565378 Get Quote

An In-depth Technical Guide to Homo Sildenafil-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Homo Sildenafil-d5, a deuterated

analog of Homo Sildenafil, which is structurally related to Sildenafil. This document outlines its

chemical properties, its primary application as an internal standard in analytical assays, and the

associated signaling pathways of its parent compound.

Core Data Presentation
The fundamental properties of Homo Sildenafil-d5 are summarized below.

Property Value Reference

CAS Number 1216711-61-3 [1][2][3][4][5]

Molecular Formula C₂₃H₂₇D₅N₆O₄S [1][6]

Molecular Weight 493.63 g/mol [1][3][6]

Synonyms

5-[2-Ethoxy-5-[(4-(ethyl-d5)-1-

piperazinyl)sulfonyl]phenyl]-1,6

-dihydro-1-methyl-3-propyl-7H-

pyrazolo[4,3-d]pyrimidin-7-one

[3][6]
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Mechanism of Action and Signaling Pathway
Homo Sildenafil-d5 is a deuterated analog of Homo Sildenafil, which is an analog of Sildenafil.

Sildenafil acts as a potent and selective inhibitor of cyclic guanosine monophosphate (cGMP)-

specific phosphodiesterase type 5 (PDE5).[1] The inhibition of PDE5 elevates cGMP levels,

which in turn leads to smooth muscle relaxation and vasodilation.[1]

The primary signaling pathway influenced by Sildenafil is the Nitric Oxide (NO)/cGMP pathway.

In response to stimuli, nitric oxide is released, activating guanylate cyclase, which then

increases the production of cGMP.[1] Sildenafil's role is to prevent the degradation of cGMP by

PDE5, thereby amplifying the signaling cascade.[6][7]
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Sildenafil's Mechanism of Action on the NO/cGMP Pathway.
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Experimental Protocols
Homo Sildenafil-d5 is primarily utilized as an internal standard in analytical chemistry,

particularly in pharmacokinetic and bioequivalence studies involving the quantification of

Sildenafil and its metabolites in biological matrices.[8] The use of a stable isotope-labeled

internal standard like Homo Sildenafil-d5 is crucial for accurate and reliable bioanalysis as it

effectively compensates for variations during sample preparation and instrumental analysis.[1]

Below is a detailed experimental protocol for the quantification of Sildenafil in human plasma

using a deuterated internal standard, which can be adapted for Homo Sildenafil-d5.

Objective: To determine the concentration of Sildenafil in human plasma using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a deuterated internal standard.

Materials and Reagents:

Sildenafil reference standard

Homo Sildenafil-d5 (as internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ammonium formate

Human plasma (blank)

Ultrapure water

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
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Analytical column (e.g., C18 column)

Procedure:

Preparation of Stock and Working Solutions:

Prepare individual stock solutions of Sildenafil and Homo Sildenafil-d5 in methanol at a

concentration of 1 mg/mL.

Prepare a series of working standard solutions of Sildenafil by serially diluting the stock

solution with a 50:50 (v/v) mixture of acetonitrile and water to create calibration curve

standards.

Prepare a working solution of the internal standard (Homo Sildenafil-d5) in a 50:50 (v/v)

mixture of acetonitrile and water.

Sample Preparation:

Spike a known volume of blank human plasma with the Sildenafil working standard

solutions to prepare calibration and quality control (QC) samples.

To an aliquot of the plasma sample (including unknown, calibration, and QC samples), add

the internal standard working solution.

Perform protein precipitation by adding acetonitrile.

Vortex the mixture and then centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Set up the HPLC system with an appropriate mobile phase gradient (e.g., a mixture of

ammonium formate in water with formic acid and acetonitrile).
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Equilibrate the analytical column with the initial mobile phase conditions.

Inject the reconstituted sample onto the LC system.

Configure the mass spectrometer to operate in positive ion mode using multiple reaction

monitoring (MRM).

Monitor the specific precursor-to-product ion transitions for Sildenafil and Homo
Sildenafil-d5.

Data Analysis:

Integrate the peak areas for both the analyte (Sildenafil) and the internal standard (Homo
Sildenafil-d5).

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of Sildenafil in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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